molecular formula C26H50N4O2 B8589249 1,18-Dicyclohexyl-1,3,16,18-tetraaza-2,17-octadecanedione

1,18-Dicyclohexyl-1,3,16,18-tetraaza-2,17-octadecanedione

Cat. No.: B8589249
M. Wt: 450.7 g/mol
InChI Key: AVXKZYYDSYXVOK-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

1,18-Dicyclohexyl-1,3,16,18-tetraaza-2,17-octadecanedione is a useful research compound. Its molecular formula is C26H50N4O2 and its molecular weight is 450.7 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C26H50N4O2

Molecular Weight

450.7 g/mol

IUPAC Name

1-cyclohexyl-3-[12-(cyclohexylcarbamoylamino)dodecyl]urea

InChI

InChI=1S/C26H50N4O2/c31-25(29-23-17-11-9-12-18-23)27-21-15-7-5-3-1-2-4-6-8-16-22-28-26(32)30-24-19-13-10-14-20-24/h23-24H,1-22H2,(H2,27,29,31)(H2,28,30,32)

InChI Key

AVXKZYYDSYXVOK-UHFFFAOYSA-N

Canonical SMILES

C1CCC(CC1)NC(=O)NCCCCCCCCCCCCNC(=O)NC2CCCCC2

Origin of Product

United States

Synthesis routes and methods

Procedure details

30.04 gm (0.240 mole) of cyclohexyl isocyanate was dissolved in 400 mL of 1:1 THF/toluene in a 1000 mL round bottom, 3-neck flask equipped with a thermometer, magnetic stirrer, pressure equalizing dropping funnel, nitrogen purge and heating mantle. The solution in the flask was heated to 40° C. 24.04 gm (0.240 mole) of 1,12-dodecanediamine was dissolved in 400 mL of 1:1 THF/toluene and slowly dropped into the stirred, heated solution of isocyanate. After addition of the diamine, an additional 100 mL of toluene was added to the flask. The temperature was raised to 80° C. and the reaction mixture was refluxed for 12 hours.
Quantity
30.04 g
Type
reactant
Reaction Step One
Name
THF toluene
Quantity
400 mL
Type
solvent
Reaction Step One
Quantity
24.04 g
Type
reactant
Reaction Step Two
Name
THF toluene
Quantity
400 mL
Type
solvent
Reaction Step Two
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Three
[Compound]
Name
diamine
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Four
Quantity
100 mL
Type
reactant
Reaction Step Five

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